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Compound of Interest

Compound Name: 2-(2,3-Dimethylphenyl)morpholine

Cat. No.: B13617239 Get Quote

Executive Summary & Operational Mandate
2-(2,3-Dimethylphenyl)morpholine (an isomer of the controlled substance phendimetrazine)

presents a dual-hazard profile in the laboratory: chemical toxicity (characteristic of secondary

amines) and potential pharmacological activity (CNS stimulation).[1]

Unlike simple organic solvents, this compound cannot be disposed of via drain, evaporation, or

standard trash.[1] The only authorized disposal route is high-temperature incineration via a

licensed hazardous waste contractor.[1]

Critical Directive:

Do NOT attempt to neutralize this compound using bleach (sodium hypochlorite). This can

generate hazardous chloramines.

Do NOT mix with strong acids or oxidizers in the waste stream.

Treat as Bioactive: Due to its structural similarity to Schedule III substances, handle all waste

with the security protocols reserved for controlled substances until destruction is confirmed.

Hazard Profile & Waste Characterization
To ensure safe handling, you must characterize the waste stream accurately.[2] This compound

exhibits properties of both corrosive bases and bioactive pharmaceutical intermediates.[3]
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Parameter Characteristic Operational Implication

Chemical Class
Phenylmorpholine Derivative

(Secondary Amine)

Basic pH; incompatible with

acids and oxidizers.[1]

Physical State
Solid (typically HCl salt) or Oil

(free base)

Solids require anti-static

weighing; Oils require glass

containment.[1]

Primary Hazards
Skin/Eye Irritant (Cat 2A/2),

Acute Tox (Oral)

Full PPE (Nitrile gloves, safety

goggles, lab coat) required.

Bioactivity
CNS Stimulant (Analogous to

Phenmetrazine)

Zero-tolerance for skin contact

or inhalation.[1]

RCRA Status
Non-listed (Research

Chemical)

Default to D001 (if in

flammable solvent) or Toxic

characteristic.[1]

Disposal Workflow (Decision Matrix)
The following diagram outlines the logical flow for assessing and processing 2-(2,3-
Dimethylphenyl)morpholine waste.
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Waste Generation:
2-(2,3-Dimethylphenyl)morpholine

Assess Physical State

Solid Waste
(Powder/Crystals)

Liquid Waste
(Mother Liquor/Solvents)

Segregation Check:
Isolate from Acids/Oxidizers

Double-Bag in
Polyethylene (4 mil)

If Solid

Collect in HDPE or
Glass Carboy

If Liquid

Labeling:
'Toxic Organic Waste'

+ Structure Name

Secure Storage:
Locked Cabinet (Access Controlled)

Handover to EHS:
High-Temp Incineration
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Figure 1: Decision matrix for the safe segregation and containerization of phenylmorpholine

waste streams.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Substance or
Contaminated Solids)
Applicable to: Expired reference standards, contaminated gloves, weighing boats, and filter

paper.[1]

Segregation: Ensure no oxidizers (e.g., permanganates, nitrates) are present in the solid

waste bin.

Containment:

Place the substance inside a clear 4-mil polyethylene bag.

Seal the bag with tape or a zip-tie.[1]

Place this sealed bag inside a rigid, wide-mouth HDPE container (screw-top).

Labeling: Affix a hazardous waste label.

Constituents: "2-(2,3-Dimethylphenyl)morpholine, Solid Debris."[1]

Hazard Checkbox: Toxic, Irritant.[1]

Storage: Store in a locked cabinet designated for "Bioactive/Toxic Organics" until pickup.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicable to: HPLC waste, reaction solvents, and extraction layers.[1]

Compatibility Check: Verify the pH of the solution.
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Caution: If the solution is acidic (e.g., from an HCl salt formation), ensure the waste

container is compatible (glass or HDPE) and do not mix with cyanide or sulfide waste

streams.

Solvent Selection:

The compound is soluble in organic solvents (DCM, Methanol, Ethyl Acetate).[1]

Combine with the Non-Halogenated or Halogenated organic waste stream based on the

solvent carrier used.

Containment: Use a standard safety carboy (HDPE or Glass).

Venting: Ensure the cap is vented if there is any risk of off-gassing, though

phenylmorpholines are generally stable.[1]

Labeling:

List all solvents (e.g., "Methanol 90%, 2-(2,3-Dimethylphenyl)morpholine <1%").

Clearly mark "CONTAINS BIOACTIVE AMINE."

Emergency Spill Management (P.A.S.S. Protocol)
In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.

P - Protect: Evacuate the immediate area. Don PPE (Double nitrile gloves, P100 respirator if

powder is airborne).[1]

A - Absorb:

Liquids: Use a universal absorbent pad or vermiculite.

Solids: Cover with a wet paper towel (to prevent dust) and wipe up carefully.

S - Seal: Place all cleanup materials into a heavy-duty hazardous waste bag. Seal

immediately.
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S - Surface Clean: Wipe the area with a mild detergent solution (soap and water) followed by

an ethanol wipe.[1] Do not use bleach, as it may react with the amine to form chloramines.

Regulatory & Compliance Context
Controlled Substance Analogue Considerations
While 2-(2,3-Dimethylphenyl)morpholine may not be explicitly listed under the Controlled

Substances Act (CSA) in all jurisdictions, it is a positional isomer of Phendimetrazine (Schedule

III).[1]

Risk: Under the Federal Analogue Act (in the US), it can be treated as a Schedule I or II

substance if intended for human consumption.

Compliance Action: Treat the disposal documentation with the same rigor as a controlled

substance. Maintain a "Chain of Custody" log for the waste container to prove it was

destroyed and not diverted.

RCRA Waste Codes
For US-based laboratories, this substance does not have a specific "P" or "U" list code.[1]

Classification: It is likely a Characteristic Waste.

Code:D001 (Ignitable) if dissolved in flammable solvents. Otherwise, classify as Toxic

Organic N.O.S. (Not Otherwise Specified).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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